Cas no 359436-57-0 (Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside)

• Product Name: Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside
• CAS No: 359436-57-0
• MF: C₃₀H₄₁NO₁₇
• MW: 687.643050909042
• CID: 1060604
• PubChem ID: 71749783
• Update Time: 2025-10-29

Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside Chemical and Physical Properties

Names and Identifiers

• Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside
• 4-METHYLUMBELLIFERYL LEWIS X TRISACCHARIDE
• N-[(2S,3R,4R,5S,6R)-6-(hydroxymethyl)-2-(4-methyl-2-oxochromen-7-yl)oxy-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyox
• A-D-glucopyranoside
• A-L-fucopyranosyl)-4-O-(
• DTXSID90857929
• 359436-57-0
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl 6-deoxy-alpha-L-galactopyranosyl-(1->3)-[beta-D-galactopyranosyl-(1->4)]-2-acetamido-2-deoxy-beta-D-glucopyranoside
• N-((2S,3R,4R,5S,6R)-6-(Hydroxymethyl)-2-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)-5-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4-(((2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl)acetamide
• N-[(2S,3R,4R,5S,6R)-6-(hydroxymethyl)-2-(4-methyl-2-oxochromen-7-yl)oxy-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]acetamide
• Gal1-b-4[Fuc1-alpha-3]GlcNAc-4-MU

• Inchi： 1S/C30H41NO17/c1-10-6-18(35)44-15-7-13(4-5-14(10)15)43-28-19(31-12(3)34)27(48-29-24(40)22(38)20(36)11(2)42-29)26(17(9-33)46-28)47-30-25(41)23(39)21(37)16(8-32)45-30/h4-7,11,16-17,19-30,32-33,36-41H,8-9H2,1-3H3,(H,31,34)/t11-,16+,17+,19+,20+,21-,22+,23-,24-,25+,26+,27+,28+,29-,30-/m0/s1
• InChI Key： PVUZBLNDARHJPS-FIVSWNKTSA-N
• SMILES： O([C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)[C@@H]1[C@H]([C@H](OC2=CC=C3C(C)=CC(=O)OC3=C2)O[C@H](CO)[C@H]1O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)NC(C)=O

Computed Properties

• Exact Mass: 687.23700
• Monoisotopic Mass: 687.23744884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 273Ų

Experimental Properties

• Melting Point: 180-185°C
• PSA: 280.02000
• LogP: -3.05980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside

Comprehensive Guide to Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside (CAS No. 359436-57-0)

Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside (CAS No. 359436-57-0) is a specialized glycoside derivative widely utilized in glycobiology research. This compound combines the Lewis X trisaccharide structure with a 4-methylumbelliferyl (4-MU) fluorescent tag, making it invaluable for studying carbohydrate-protein interactions, enzymatic assays, and cell surface recognition processes. Researchers frequently search for terms like "Lewis X trisaccharide applications" or "4-MU glycoside uses in diagnostics", highlighting its relevance in modern biomedical studies.

The Lewis X epitope (Galβ1-4[Fucα1-3]GlcNAc) is a well-known carbohydrate motif involved in cell adhesion, immune responses, and cancer metastasis. When conjugated with the 4-methylumbelliferyl group, this compound becomes a powerful tool for detecting glycosidase activities. Laboratories often inquire about "fluorescent glycoside substrates" or "synthetic oligosaccharide probes", reflecting the growing demand for precision tools in glycomics. The CAS registry number 359436-57-0 ensures unambiguous identification in chemical databases and procurement systems.

One of the trending applications of Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside lies in glycobiomarker discovery, particularly in oncology research. Scientists investigating "carbohydrate-based cancer detection" or "glycan profiling techniques" frequently employ this compound due to its ability to mimic natural glycan structures on cell surfaces. The 4-MU fluorophore enables sensitive detection at nanomolar concentrations, making it superior to traditional colorimetric methods. Recent publications have explored its utility in high-throughput screening of glycosidase inhibitors, addressing queries like "enzyme inhibitor assays using fluorescent substrates".

The synthetic accessibility of Lewis X derivatives has expanded their use in vaccine development and therapeutic antibody production. With increasing searches for "synthetic carbohydrate antigens" and "glycoconjugate vaccine design", this compound serves as a critical reference standard. Its stability in physiological buffers and compatibility with HPLC analysis (a common search term: "HPLC purification of glycosides") further enhances its practicality in both academic and industrial settings.

From a technical perspective, the 4-methylumbelliferyl glycoside moiety exhibits excitation/emission maxima at 360/450 nm, ideal for standard fluorescence detectors. Researchers comparing "fluorogenic vs. chromogenic substrates" often select this compound for its superior signal-to-noise ratio. The Lewis X trisaccharide portion maintains authentic biological activity, as confirmed through lectin binding assays – another frequently searched methodology in glycobiology circles.

Storage and handling recommendations for CAS 359436-57-0 typically involve protection from light (due to the 4-MU group) and storage at -20°C in anhydrous conditions. These protocols address common user concerns like "stability of fluorescent glycosides" and "long-term storage of carbohydrate reagents". The compound's molecular weight (approximately 665.6 g/mol) and solubility profile in DMSO/water mixtures are additional parameters frequently queried by experimentalists.

Emerging applications in neural stem cell research have brought new attention to Lewis X-containing compounds, with studies investigating their role in cell differentiation. This aligns with growing searches for "glycans in stem cell biology" and "carbohydrate signaling in development". The compound's utility in microarray platforms for glycan analysis further positions it as a versatile research tool, answering needs expressed in queries like "glycan array technology".

Quality control aspects of Lewis X Trisaccharide, 4-Methylumbelliferyl Glycoside typically involve HPLC purity verification (>95% purity) and mass spectrometry confirmation, addressing essential purchase considerations such as "certificate of analysis for glycosides". The compound's compatibility with click chemistry modifications (a hot topic in chemical biology searches) expands its potential for creating customized glycan probes through azide or alkyne derivatization.

In conclusion, CAS 359436-57-0 represents a sophisticated biochemical tool bridging structural glycobiology and analytical applications. Its dual functionality as both a biological recognition element (Lewis X) and detection module (4-MU) responds to numerous contemporary research needs, from glycoimmunology to diagnostic assay development. As glycoscience continues to advance, compounds like this will remain pivotal in unlocking the biological information encoded in complex carbohydrate structures.